Cas no 2411265-00-2 (3,3-Dimethoxypiperidine hydrochloride)

• Product Name: 3,3-Dimethoxypiperidine hydrochloride
• CAS No: 2411265-00-2
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• CID: 6225265
• PubChem ID: 146049180
• Update Time: 2025-07-23

3,3-Dimethoxypiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2411265-00-2
• 3,3-Dimethoxypiperidine;hydrochloride
• Z4325354191
• 3,3-dimethoxypiperidine hydrochloride
• EN300-7551615
• 3,3-Dimethoxypiperidine hydrochloride

• Inchi： 1S/C7H15NO2.ClH/c1-9-7(10-2)4-3-5-8-6-7;/h8H,3-6H2,1-2H3;1H
• InChI Key： VKHNVYPOMRNTPB-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CNCCC1)OC

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 102
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 3,3-Dimethoxypiperidine hydrochloride

Introduction to 3,3-Dimethoxypiperidine Hydrochloride (CAS No. 2411265-00-2)

3,3-Dimethoxypiperidine Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2411265-00-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its hydrochloride salt form, has garnered attention due to its versatile applications in the development of novel therapeutic agents and synthetic intermediates. The structural motif of dimethoxypiperidine provides a unique scaffold that is conducive to modifications, making it a valuable building block in medicinal chemistry.

The hydrochloride form of this compound enhances its solubility in aqueous systems, which is a critical factor for formulation development in drug delivery systems. This property is particularly advantageous for oral and injectable medications, where bioavailability and pharmacokinetic profiles are paramount. The piperidine ring itself is a common structural feature in many biologically active molecules, contributing to favorable pharmacokinetic properties such as metabolic stability and reduced toxicity.

Recent advancements in the field of drug discovery have highlighted the importance of heterocyclic compounds like 3,3-dimethoxypiperidine hydrochloride. Researchers have been exploring its potential in various therapeutic areas, including central nervous system (CNS) disorders, infectious diseases, and oncology. The methoxy substituents on the piperidine ring introduce additional functional groups that can be further modified to achieve specific biological activities. This flexibility has led to its incorporation into numerous lead compounds that are currently undergoing preclinical and clinical evaluations.

In the context of CNS drug development, 3,3-dimethoxypiperidine hydrochloride has shown promise as a precursor for molecules targeting neurotransmitter receptors and ion channels. The ability to fine-tune the electronic properties of the scaffold through strategic substitutions allows for the optimization of binding affinity and selectivity. For instance, derivatives of this compound have been investigated for their potential as serotonin receptor modulators, which could have implications in treating conditions such as depression and anxiety.

The pharmaceutical industry has also leveraged 3,3-dimethoxypiperidine hydrochloride in the synthesis of antiviral and antibacterial agents. The unique structural features of this compound enable interactions with biological targets that are distinct from conventional scaffolds. This has opened up new avenues for developing drugs with improved efficacy and reduced resistance profiles. Additionally, the compound’s stability under various conditions makes it suitable for large-scale manufacturing processes, ensuring consistent quality and supply for pharmaceutical applications.

From a synthetic chemistry perspective, 3,3-dimethoxypiperidine hydrochloride serves as a key intermediate in multi-step organic transformations. Its reactivity allows for the introduction of diverse functional groups, facilitating the construction of complex molecular architectures. Techniques such as nucleophilic substitution, metal-catalyzed cross-coupling reactions, and asymmetric synthesis have been employed to derivatize this compound into high-value products. These synthetic strategies underscore its importance as a versatile building block in modern drug discovery pipelines.

The biocompatibility and low toxicity profile of 3,3-dimethoxypiperidine hydrochloride further enhance its appeal as a pharmaceutical intermediate. Preclinical studies have demonstrated that derivatives of this compound exhibit minimal adverse effects when tested in animal models. This safety profile is crucial for advancing candidates into human clinical trials, where patient tolerance is a primary concern. The compound’s favorable safety profile also aligns with regulatory requirements for new drug applications.

As research continues to evolve, the applications of 3,3-dimethoxypiperidine hydrochloride are expected to expand into novel therapeutic modalities. Innovations in computational chemistry and high-throughput screening are enabling researchers to identify new derivatives with enhanced biological activities. These tools are being used to predict how modifications to the dimethoxypiperidine core can improve drug-like properties such as solubility, permeability, and metabolic stability.

The role of 3,3-dimethoxypiperidine hydrochloride in addressing unmet medical needs cannot be overstated. Its incorporation into drug candidates has the potential to revolutionize treatments for various diseases by providing more effective and safer therapeutic options. As scientists continue to uncover its full potential, this compound will remain at the forefront of pharmaceutical innovation.